2-[1-(Trifluoromethyl)cyclopropyl]ethan-1-amine hydrochloride

Specification

• CAS No.: 1454690-80-2
• Molecular Formula: C6H11ClF3N
• Molecular Weight: 189.6 g/mol
• IUPAC Name: 2-[1-(trifluoromethyl)cyclopropyl]ethanamine;hydrochloride
• Standard InChI: InChI=1S/C6H10F3N.ClH/c7-6(8,9)5(1-2-5)3-4-10;/h1-4,10H2;1H
• Standard InChI Key: JSSQTAALEADCBS-UHFFFAOYSA-N
• SMILES: C1CC1(CCN)C(F)(F)F.Cl
• Canonical SMILES: C1CC1(CCN)C(F)(F)F.Cl

Introduction

2-[1-(Trifluoromethyl)cyclopropyl]ethan-1-amine hydrochloride is a chemical compound belonging to the class of organic amines. It features a trifluoromethyl group attached to a cyclopropyl structure, which is further connected to an ethanamine moiety. This compound is recognized for its potential applications in medicinal chemistry and as a building block for various synthetic pathways.

Synthesis and Reactivity

The synthesis of 2-[1-(trifluoromethyl)cyclopropyl]ethan-1-amine hydrochloride typically involves several steps, including the use of Lewis acids to enhance the reactivity of cyclopropyl intermediates. The specific reaction conditions, such as temperature, solvent choice, and catalysts, play a crucial role in optimizing yield and purity during synthesis.

Applications and Biological Activity

2-[1-(Trifluoromethyl)cyclopropyl]ethan-1-amine hydrochloride has potential applications in various fields, particularly in medicinal chemistry. Studies indicate that fluorinated compounds often exhibit altered pharmacokinetics and pharmacodynamics compared to their non-fluorinated counterparts, which could enhance their efficacy in therapeutic applications.

Potential Therapeutic Uses

While the exact mechanism of action in biological systems is not fully characterized, the presence of fluorine atoms significantly influences its physicochemical properties, including solubility and reactivity. This makes it a promising candidate for further research in drug development.

Research Findings and Future Directions

Recent research in organic chemistry has highlighted the importance of fluorinated compounds, including those with cyclopropyl structures, for their unique properties and potential therapeutic applications. The use of advanced catalysts and reaction conditions, such as those involving myoglobin-catalyzed reactions, offers new avenues for synthesizing complex fluorinated molecules efficiently.

Future Research Directions

• Synthetic Methodologies: Developing more efficient and environmentally friendly synthesis methods for fluorinated cyclopropyl compounds.

• Biological Studies: Investigating the pharmacological effects and potential therapeutic applications of 2-[1-(trifluoromethyl)cyclopropyl]ethan-1-amine hydrochloride.